Cas no 33156-91-1 (6-butylcyclohepta-1,4-diene)

6-butylcyclohepta-1,4-diene structure
6-butylcyclohepta-1,4-diene structure
Product Name:6-butylcyclohepta-1,4-diene
CAS No:33156-91-1
MF:C11H18
MW:150.260623455048
CID:1455329
PubChem ID:11804943
Update Time:2025-04-20

6-butylcyclohepta-1,4-diene Chemical and Physical Properties

Names and Identifiers

    • 6-butylcyclohepta-1,4-diene
    • 1,4-cycloheptadiene, 6-butyl-
    • 1β-Butyl-2,5-cycloheptadiene
    • DTXSID60954772
    • 33156-91-1
    • (R)-6-Butyl-1,4-cycloheptadiene
    • 1,4-Cycloheptadiene, 6-butyl-, (R)-
    • (-)-(6R)-Butyl-cyclohepta-1,4-diene
    • Dictyopterene C'
    • Inchi: 1S/C11H18/c1-2-3-8-11-9-6-4-5-7-10-11/h4,6-7,10-11H,2-3,5,8-9H2,1H3/t11-/m1/s1
    • InChI Key: IRKYSUMPMNRVDS-LLVKDONJSA-N
    • SMILES: [C@@H]1(C=CCC=CC1)CCCC

Computed Properties

  • Exact Mass: 150.14094
  • Monoisotopic Mass: 150.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.4

Experimental Properties

  • Density: 0.828
  • Boiling Point: 206.7°C at 760 mmHg
  • Flash Point: 56°C
  • Refractive Index: 1.464
  • PSA: 0

6-butylcyclohepta-1,4-diene Related Literature

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